Cas no 128326-82-9 (Eberconazole)

• Product Name: Eberconazole
• CAS No: 128326-82-9
• Molecular Formula: C₁₈H₁₄N₂Cl₂
• Molecular Weight: 329.22316
• CID: 63935
• PubChem ID: 72051

Eberconazole Properties

Names and Identifiers

• Eberconazole
• (+/-)-1-(2,4-Dichloro-10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5-yl)imidazole
• 1-(1,3-dichloro-6,11-dihydro-5H-dibenzo[1,2-a:1',4'-e][7]annulen-11-yl)imidazole
• Eberconazol
• eberconazole[inn]
• Eberconazolum
• Ebernet
• 1H-Imidazole, 1-(2,4-dichloro-10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5-yl)-
• V7O1U41C9B
• 1-(2,4-dichloro-10,11-dihydro-5H-dibenzo[a,d][7]annulen-5-yl)-1H-imidazole
• Q27156976
• UNII-V7O1U41C9B
• DTXSID90926104
• Eberconazolum [INN-Latin]
• (+-)-1-(2,4-Dichloro-10,11-dihydro-5H-dibenzo(a,d)cyclohepten-5-yl)imidazole
• (+/-)-1-(2,4-DICHLORO-10,11-DIHYDRO-5H-DIBENZO(A,D)CYCLOHEPTEN-5-YL)IMIDAZOLE
• (1,3-Dichloro-5,6,11-trihydrodibenzo[b,f][7]annulen-11-yl)imidazole
• 1-(4,6-dichloro-2-tricyclo[9.4.0.03,8]pentadeca-1(15),3(8),4,6,11,13-hexaenyl)imidazole
• EBERCONAZOLE [WHO-DD]
• 128326-82-9
• 1-(1,3-dichloro-6,11-dihydro-5H-dibenzo[[?],[?]][7]annulen-11-yl)imidazole
• 1-(2,4-dichloro-10,11-dihydrodibenzo[a,d][7]annulen-5-yl)imidazole
• Eberconazole [INN]
• NS00123543
• D07882
• CHEMBL558722
• WAS-2160
• SCHEMBL353703
• 1-(2,4-dichloro-10,11-dihydro-5H-dibenzo(a,d)cyclohepten-5-yl)-1H-imidazole
• Eberconazol [INN-Spanish]
• CS-0026019
• CHEBI:83584
• Eberconazole (INN)
• HY-106542
• DB13656

• InChIKey： MPTJIDOGFUQSQH-UHFFFAOYSA-N
• Inchi： 1S/C18H14Cl2N2/c19-14-9-13-6-5-12-3-1-2-4-15(12)18(17(13)16(20)10-14)22-8-7-21-11-22/h1-4,7-11,18H,5-6H2
• SMILES： ClC1C=C(Cl)C2C(C3=CC=CC=C3CCC=2C=1)N1C=CN=C1

Computed Properties

• Exact Mass: 328.05300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 328.053
• Heavy Atom Count: 22
• Complexity: 391
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 17.8A^2

Experimental Properties

• LogP: 4.92620
• PSA: 17.82000
• Refractive Index: 1.679
• Boiling Point: 495°Cat760mmHg
• Flash Point: 253.2°C
• Density: 1.35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Dibenzocycloheptenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Dibenzocycloheptenes Dibenzocycloheptenes